Cas no 2248184-72-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-(dimethylamino)-3-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-(dimethylamino)-3-methylbutanoate
• CAS No: 2248184-72-5
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 5801827
• PubChem ID: 165723838
• Update Time: 2025-06-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-(dimethylamino)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6514039
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-(dimethylamino)-3-methylbutanoate
• 2248184-72-5

• Inchi： 1S/C15H18N2O4/c1-9(2)12(16(3)4)15(20)21-17-13(18)10-7-5-6-8-11(10)14(17)19/h5-9,12H,1-4H3/t12-/m1/s1
• InChI Key： XVMXUTFIVPLLHD-GFCCVEGCSA-N
• SMILES： O(C([C@@H](C(C)C)N(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-(dimethylamino)-3-methylbutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-(dimethylamino)-3-methylbutanoate (CAS No. 2248184-72-5) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-(dimethylamino)-3-methylbutanoate, identified by its CAS number 2248184-72-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features from isoindole and amino acid mimetics, making it a versatile scaffold for drug discovery and molecular probes. Its unique chemical properties have garnered attention in recent years, particularly for its role in modulating biological pathways and its potential as an intermediate in the synthesis of bioactive molecules.

At the core of this compound's appeal lies its dual functionality. The 1,3-dioxo moiety introduces a carbonyl group that can participate in hydrogen bonding or act as a reactive site for further derivatization, while the (2R)-2-(dimethylamino)-3-methylbutanoate side chain provides steric and electronic properties conducive to interactions with biological targets. This combination has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents.

Recent studies have highlighted the compound's utility as a building block in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The isoindole core, a known pharmacophore in medicinal chemistry, has been shown to enhance binding affinity to protein kinases by optimizing spatial orientation and hydrophobic interactions. Specifically, modifications of the (2R)-2-(dimethylamino)-3-methylbutanoate moiety have allowed researchers to fine-tune selectivity profiles, reducing off-target effects while maintaining potent activity against disease-causing enzymes.

In addition to its role in kinase inhibition, this compound has been investigated for its potential in neurodegenerative disease models. The structural resemblance to certain amino acid derivatives suggests that it may interact with neurotransmitter receptors or metabolic enzymes involved in neuroprotection. Preliminary computational studies have indicated that the 1,3-dioxo group could serve as a hydrogen bond acceptor site, facilitating stable docking with key residues in protein targets such as acetylcholinesterase or monoamine oxidase.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These efforts align with broader trends in synthetic chemistry aimed at producing enantiomerically pure compounds for improved pharmacological outcomes. The development of efficient synthetic routes not only enhances accessibility but also allows for rapid exploration of analog libraries through structure-activity relationship (SAR) studies.

From a computational biology perspective, virtual screening approaches have been leveraged to identify potential binding partners for this molecule. Molecular docking simulations have revealed promising interactions with enzymes involved in metabolic pathways relevant to metabolic disorders and cancer metabolism. This computational validation has guided experimental efforts toward optimizing lead compounds derived from this scaffold.

The growing interest in bioconjugation strategies has also spurred investigations into modifying this compound for targeted delivery applications. By incorporating functional groups that enable conjugation with antibodies or nanoparticles, researchers aim to enhance bioavailability and tissue-specificity. Such advancements are particularly relevant for developing next-generation therapeutics that address unmet medical needs.

The regulatory landscape surrounding novel chemical entities like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-(dimethylamino)-3-methylbutanoate is evolving alongside technological progressions in drug development. Agencies worldwide are increasingly adopting frameworks that expedite the review of innovative compounds while ensuring safety and efficacy through robust preclinical data generation. This dynamic environment encourages collaboration between academic institutions and industry leaders to accelerate translation from bench to bedside.

Future directions for research on this compound may include exploring its role as a modulator of epigenetic mechanisms or as a scaffold for antiviral agents. The adaptability of its core structure allows chemists to introduce diverse functional groups while retaining key pharmacological properties. Such flexibility is invaluable when designing molecules capable of interacting with complex biological systems.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-(dimethylamino)-3-methylbutanoate (CAS No. 2248184-72-5) exemplifies how structural innovation can drive progress across multiple domains of chemical biology and medicine. Its unique combination of chemical features positions it as a promising candidate for further exploration in therapeutic development, kinase inhibition, neurodegenerative disease treatment, and beyond, offering researchers an exciting platform for discovery.